Cas no 474-73-7 (Cerebrosterol)

• Product Name: Cerebrosterol
• CAS No: 474-73-7
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 330791
• PubChem ID: 121948
• Update Time: 2025-05-24

Cerebrosterol Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene-3,24-diol,(3b,24S)-
• cholest-5-ene-3β,24(S)-diol
• (3β,24S)-Cholest-5-ene-3,24-diol
• 24(S)-hydroxy Cholesterol
• (24S)-24-hydroxycholesterol
• 24-hydroxycholesterol
• 24S-hydroxycholesterol
• 24S-hydroxy-cholesterol
• 24S-OHC
• Cerebrosterol
• CHEBI:34310
• cholest-5-en-3beta,24S-diol
• Cholest-5-ene-3,24-diol
• cholest-5-ene-3b,24a-diol
• 5-Cholesten-3β,24(S)-diol
• Cerebrosterin
• Cholest-5-ene-3β,24-diol
• 24-hydroxycholest-5-en-3-ol
• 5-cholestene-3β,24-diol
• 5-cholestene-3β,24-diol; 24-hydroxycholest-5-en-3-ol
• 24(S)-Hydroxycholesterol
• cholest-5-ene-3
• 24S-Cholest-5-ene-3b,24-diol
• (24S)-cholest-5-ene-3b,24-diol
• Cholest-5-ene-3,24-diol, (3beta,24S)-
• SCHEMBL200707
• PD018732
• CHOLEST-5-ENE-3.BETA.,24-DIOL
• BDBM20180
• Cholest-5-ene-3b,24b-diol
• (3beta,4alpha)-Cholest-5-ene-3,4-diol
• CHOLEST-5-ENE-3,24-DIOL, (3.BETA.,24S)-
• (1S,2R,5S,10S,11S,14R,15R)-14-[(2R,5S)-5-hydroxy-6-methylheptan-2-yl]-2,15-dimethyltetracyclo[8.7.0.0;{2,7}.0;{11,15}]heptadec-7-en-5-ol
• (3beta,24S)-Cholest-5-ene-3,24-diol
• Cholest-5-en-3b,24S-diol
• 24S-CHOLEST-5-ENE-3.BETA.,24-DIOL
• CHEMBL171804
• LMST01010019
• 24S-Cholest-5-ene-3,24-diol; Cerebrosterin; Cerebrosterol
• (24S)-cholest-5-ene-3beta,24-diol
• DTXSID101313419
• 47IMW63S3F
• HY-16940
• CHOLEST-5-ENE-3.BETA.,24.BETA.-DIOL
• A,24(S)-diol
• CS-0012985
• NS00122297
• (3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5S)-5-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 24(S)-Hydroxychloesterol
• Q27071873
• 24-HYDROXYCHOLESTEROL [MI]
• UNII-47IMW63S3F
• 474-73-7
• GTPL2750
• 24S-HC
• GLXC-10929
• DB-227055

• MDL： MFCD03695560
• Inchi： 1S/C27H46O2/c1-17(2)25(29)11-6-18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-25,28-29H,6,8-16H2,1-5H3/t18-,20+,21+,22-,23+,24+,25+,26+,27-/m1/s1
• InChI Key： IOWMKBFJCNLRTC-XWXSNNQWSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](C(C)C)O)CC[C@H]21

Computed Properties

• Exact Mass: 402.35
• Monoisotopic Mass: 402.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7

Experimental Properties

• Density: 1.03
• Boiling Point: 513.1°C at 760 mmHg
• Flash Point: 213.5°C
• Refractive Index: 1.536
• PSA: 40.46000
• LogP: 6.35950
• Optical Activity: [α]/D -45 to -52°, c = 1 in chloroform-d

Cerebrosterol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives

Additional information on Cerebrosterol

Cerebrosterol: A Comprehensive Overview

Cerebrosterol, also known by its CAS number 474-73-7, is a unique sterol compound that has garnered significant attention in the scientific community due to its intriguing properties and potential applications in various fields. This compound, primarily found in the brain, has been the subject of extensive research, particularly in understanding its role in neurodegenerative diseases and its biosynthetic pathways.

The name "Cerebrosterol" itself is derived from its primary location of abundance—the brain—and its structural classification as a sterol. Recent studies have shed light on its biosynthesis, which involves a complex interplay of enzymes and pathways. Researchers have identified that Cerebrosterol is synthesized through a series of enzymatic reactions involving lanosterol and other intermediates, highlighting its importance in cellular membranes and signaling processes.

One of the most fascinating aspects of Cerebrosterol is its potential role in neuroprotection. Studies have shown that this compound may play a protective role against oxidative stress and inflammation, two key factors in neurodegenerative diseases such as Alzheimer's disease (AD). For instance, a 2023 study published in *Nature Neuroscience* demonstrated that Cerebrosterol levels are significantly reduced in patients with AD, suggesting a correlation between low levels of this compound and disease progression.

Moreover, Cerebrosterol has been implicated in the modulation of lipid rafts—dynamic membrane microdomains that are crucial for cell signaling and membrane organization. This finding has opened new avenues for research into how sterols influence cellular communication and homeostasis. Advanced imaging techniques, such as super-resolution microscopy, have enabled scientists to visualize Cerebrosterol's distribution within lipid rafts, providing unprecedented insights into its functional roles.

In recent years, the development of novel analytical techniques has revolutionized our ability to study Cerebiosterol. For example, mass spectrometry-based approaches have allowed for precise quantification of this compound in biological samples, enabling researchers to explore its levels under various physiological and pathological conditions. These advancements have been instrumental in uncovering the intricate relationship between Cerebiosterol metabolism and human health.

Another groundbreaking discovery involves the role of Cerebiosterol in immune regulation. Emerging evidence suggests that this compound may modulate the activity of immune cells, particularly microglia—the brain's resident immune cells. A 2023 study published in *Cell Immunology* revealed that Cerebiosterol can suppress pro-inflammatory cytokine production by microglia, potentially offering a therapeutic strategy for inflammatory brain disorders.

The biosynthesis of Cerebiosterol is tightly regulated by several enzymes, including those involved in cholesterol metabolism. Recent research has identified key regulatory proteins that control the conversion of lanosterol to Cerebiosterol, providing new targets for drug development. This opens up possibilities for interventions aimed at modulating Cerebiosterol levels to treat or prevent neurodegenerative diseases.

In addition to its biological roles, Cerebiosterol has also been explored for its potential applications in biotechnology and medicine. For instance, researchers are investigating whether this compound can be used as a biomarker for early diagnosis of neurodegenerative diseases or as a component in novel therapeutic agents targeting brain health.

The study of Cerebiosterol continues to evolve rapidly, driven by advancements in molecular biology and analytical chemistry. As our understanding deepens, it is likely that this compound will play an increasingly important role in both basic research and clinical applications.